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Compound of Interest

Compound Name: 2-Pyridyl Tribromomethyl Sulfone

Cat. No.: B1312236

For Immediate Release

Shanghai, China — December 30, 2025 — Despite interest in its potential reactivity, a thorough
review of available scientific literature reveals limited to no direct evidence of 2-Pyridyl
Tribromomethyl Sulfone being employed as a primary brominating agent for organic
substrates. While the compound's synthesis, physical properties, and safety data are
documented, detailed application notes and protocols for its use in bromination reactions are
conspicuously absent from published research.

2-Pyridyl Tribromomethyl Sulfone is a crystalline solid that has been synthesized and
characterized. Its structure, featuring a pyridine ring and a triboromomethyl sulfone group,
suggests potential for chemical reactivity. However, its primary documented applications are as
an intermediate in the synthesis of other complex molecules, particularly in the pharmaceutical
industry for creating antifungal or antibacterial agents. The focus of existing literature has been
on the synthesis of the compound itself, rather than its subsequent use to brominate other
molecules.[1]

Physicochemical Properties

A summary of the key physicochemical properties of 2-Pyridyl Tribromomethyl Sulfone is
provided below.
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Property Value Reference

CAS Number 59626-33-4 [2][3][4]

Molecular Formula CeHaBrsNO2S [3]

Molecular Weight 393.88 g/mol [3]

Appearance Off-whij[e to pjolle yellow

crystalline solid

Purity Typically =98% [2]

Synthesis

The synthesis of 2-Pyridyl Tribromomethyl Sulfone has been reported through the oxidation

and bromination of 2-methylthiopyridine.[1] Optimized conditions for this synthesis are detailed

in the following table.

Parameter Condition Yield (%) Purity (%) Reference
2-
Starting Material Methylthiopyridin ~ [1]
e
Sodium
Reagents Hypochlorite, [1]
Bromine
Temperature 80+1 °C 93.3 99.6 [1]
Reaction Time 5 hours [1]
Molar Ratio (2-
methylthiopyridin ~ 1:6.58 [1]

e:bromine)

A general workflow for the synthesis is outlined below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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